benzyloxycarbonylcitrullyl-arginine 4-methylcoumarin-7-ylamide
benzyloxycarbonylcitrullyl-arginine 4-methylcoumarin-7-ylamide
Brand Name:
Vulcanchem
CAS No.:
134665-86-4
VCID:
VC0155358
InChI:
InChI=1S/C30H38N8O7/c1-18-15-25(39)45-24-16-20(11-12-21(18)24)37-26(40)23(10-6-13-35-28(32)33)38(27(41)22(31)9-5-14-36-29(34)42)30(43)44-17-19-7-3-2-4-8-19/h2-4,7-8,11-12,15-16,22-23H,5-6,9-10,13-14,17,31H2,1H3,(H,37,40)(H4,32,33,35)(H3,34,36,42)/t22-,23-/m0/s1
SMILES:
CC1=CC(=O)OC2=C1C=CC(=C2)NC(=O)C(CCCN=C(N)N)N(C(=O)C(CCCNC(=O)N)N)C(=O)OCC3=CC=CC=C3
Molecular Formula:
C30H38N8O7
Molecular Weight:
622.7 g/mol
benzyloxycarbonylcitrullyl-arginine 4-methylcoumarin-7-ylamide
CAS No.: 134665-86-4
Main Products
VCID: VC0155358
Molecular Formula: C30H38N8O7
Molecular Weight: 622.7 g/mol
CAS No. | 134665-86-4 |
---|---|
Product Name | benzyloxycarbonylcitrullyl-arginine 4-methylcoumarin-7-ylamide |
Molecular Formula | C30H38N8O7 |
Molecular Weight | 622.7 g/mol |
IUPAC Name | benzyl N-[(2S)-2-amino-5-(carbamoylamino)pentanoyl]-N-[(2S)-5-(diaminomethylideneamino)-1-[(4-methyl-2-oxochromen-7-yl)amino]-1-oxopentan-2-yl]carbamate |
Standard InChI | InChI=1S/C30H38N8O7/c1-18-15-25(39)45-24-16-20(11-12-21(18)24)37-26(40)23(10-6-13-35-28(32)33)38(27(41)22(31)9-5-14-36-29(34)42)30(43)44-17-19-7-3-2-4-8-19/h2-4,7-8,11-12,15-16,22-23H,5-6,9-10,13-14,17,31H2,1H3,(H,37,40)(H4,32,33,35)(H3,34,36,42)/t22-,23-/m0/s1 |
Standard InChIKey | ZATVQDQKRKDQOX-GOTSBHOMSA-N |
Isomeric SMILES | CC1=CC(=O)OC2=C1C=CC(=C2)NC(=O)[C@H](CCCN=C(N)N)N(C(=O)[C@H](CCCNC(=O)N)N)C(=O)OCC3=CC=CC=C3 |
SMILES | CC1=CC(=O)OC2=C1C=CC(=C2)NC(=O)C(CCCN=C(N)N)N(C(=O)C(CCCNC(=O)N)N)C(=O)OCC3=CC=CC=C3 |
Canonical SMILES | CC1=CC(=O)OC2=C1C=CC(=C2)NC(=O)C(CCCN=C(N)N)N(C(=O)C(CCCNC(=O)N)N)C(=O)OCC3=CC=CC=C3 |
Synonyms | enzyloxycarbonylcitrullyl-arginine 4-methylcoumarin-7-ylamide Z-Cit-Arg-NH-Mec |
PubChem Compound | 131812 |
Last Modified | Nov 11 2021 |
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